N-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-[2-(furan-2-yl)-2-hydroxy-2-thiophen-2-ylethyl]-1-methyltriazole-4-carboxamide
• InChI: InChI=1S/C14H14N4O3S/c1-18-8-10(16-17-18)13(19)15-9-14(20,11-4-2-6-21-11)12-5-3-7-22-12/h2-8,20H,9H2,1H3,(H,15,19)
• InChI Key: SQWNGLNYRYLQAD-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=N1)C(=O)NCC(C2=CC=CO2)(C3=CC=CS3)O
• Molecular Formula: C14H14N4O3S
• Molecular Weight: 318.35 g/mol
• CAS No.: 2034484-80-3

Description

N-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C14H14N4O3S and its molecular weight is 318.35. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• Antibacterial, Antiurease, and Antioxidant Applications

  A study highlighted the synthesis of compounds related to the given chemical structure, demonstrating their effective antiurease and antioxidant activities. This suggests potential applications in combating oxidative stress and urease-related diseases (Sokmen et al., 2014).

• Dye-Sensitized Solar Cells

  Derivatives of phenothiazine, utilizing furan and thiophene as conjugated linkers, were synthesized for use in dye-sensitized solar cells, showing improved solar energy conversion efficiency. This indicates potential applications in renewable energy technologies (Kim et al., 2011).

• Antimicrobial Activities

  The synthesis of azole derivatives, including 1,2,4-triazole compounds, demonstrated activity against tested microorganisms, highlighting their potential in developing new antimicrobial agents (Başoğlu et al., 2013).

Specific Chemical Reactions and Synthesis

• Synthesis of Heterocyclic Compounds

  Research into the synthesis of various heterocyclic compounds, including 1,3,4-oxadiazole, 1,2,4-triazole, and thiazole derivatives, has been conducted. These compounds have shown potential in various applications due to their diverse biological activities (Murmu et al., 2020).

• Anticancer and Antioxidant Activities

  Novel derivatives have been synthesized and evaluated for their anticancer and antioxidant activities, showing promising results against specific cancer cell lines and oxidative stress (Tumosienė et al., 2020).